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Compound of Interest

Compound Name: ZINC4497834

Cat. No.: B15566663

Chemical Identity:

ZINC ID: ZINC4497834

IUPAC Name: N-(3-methoxyphenyl)-4-methylquinazolin-2-amine

CAS Number: 188729-13-9

Molecular Formula: Ci16H1sN3O

Physicochemical Properties:

Property Value
Molecular Weight 265.31 g/mol
LogP (calculated) 3.85

Molar Refractivity 80.59
Topological Polar Surface Area (TPSA) 50.9 A2

Safety Data Sheet (SDS) Summary

A specific Safety Data Sheet for N-(3-methoxyphenyl)-4-methylquinazolin-2-amine was not
located. However, based on data for structurally similar compounds and general laboratory
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chemical safety, the following information should be considered for handling and safety
precautions.

Hazard Identification:

Based on analogous compounds, N-(3-methoxyphenyl)-4-methylquinazolin-2-amine is
anticipated to present the following hazards:

o Skin Irritation: May cause skin irritation upon contact.[1][2]
o Eye Irritation: May cause serious eye irritation.[1][2]
» Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1][2]

Precautionary Statements:
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Category

Precautionary Statement

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1] P264: Wash
skin thoroughly after handling.[1][2] P271: Use
only outdoors or in a well-ventilated area.[1]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][2]

Response

P302+P352: IF ON SKIN: Wash with plenty of
soap and water.[1][2] P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[1][2]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1][2] P312: Call a POISON
CENTER or doctor/physician if you feel unwell.

[1]

Storage

P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[1] P405: Store
locked up.[1]

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.[1][2]

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[3]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Experimental Protocols and Signaling Pathways

As of the current date, no specific experimental studies, detailed protocols, or established
signaling pathways for N-(3-methoxyphenyl)-4-methylquinazolin-2-amine (ZINC4497834) have
been identified in publicly available literature. The information below is based on research on
similar quinazoline derivatives to provide a potential framework for investigation.

General Experimental Workflow for Kinase Inhibitor Screening (Hypothetical):

The following diagram illustrates a general workflow that could be adapted to study the activity
of N-(3-methoxyphenyl)-4-methylquinazolin-2-amine, given that many quinazoline derivatives
are known to be kinase inhibitors.

Caption: Hypothetical workflow for evaluating the biological activity of ZINC4497834 as a
potential kinase inhibitor.

Potential Signaling Pathway Involvement (Hypothetical):
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Many 4-anilinoquinazoline derivatives are known to target the ATP-binding site of receptor
tyrosine kinases (RTKSs), such as the Epidermal Growth Factor Receptor (EGFR). Inhibition of
EGFR can block downstream signaling pathways like the MAPK/ERK and PI3K/AKT pathways,

which are crucial for cell proliferation and survival.
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Caption: Hypothetical inhibition of the EGFR signaling pathway by ZINC4497834.

Further research is required to determine the precise biological targets and mechanisms of
action of N-(3-methoxyphenyl)-4-methylquinazolin-2-amine. The information presented here
serves as a foundational guide based on available data for related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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